N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C15H13N3O2S.ClH/c1-8-9(2)21-15-13(8)14(16-6-17-15)18-10-3-4-11-12(5-10)20-7-19-11;/h3-6H,7H2,1-2H3,(H,16,17,18);1H
• InChI Key: IBTOUBLKADMIKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC3=CC4=C(C=C3)OCO4)C.Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride, also known as BDP, is a chemical compound that has gained significant attention in scientific research. This compound has been found to have potential applications in the field of medicine, specifically in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation and survival. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle progression and DNA replication. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has also been found to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been found to have several biochemical and physiological effects in various cell types. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has also been found to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, which helps to reduce oxidative stress and inflammation. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been found to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, which play a crucial role in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has several advantages for lab experiments, including its potent anti-cancer and neuroprotective effects, and its ability to inhibit key enzymes and signaling pathways involved in disease progression. However, N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride. One potential direction is to investigate the pharmacokinetics and pharmacodynamics of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride in vivo, to better understand its efficacy and safety in animal models. Another potential direction is to explore the use of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride in combination with other drugs or therapies, to enhance its therapeutic effects. Additionally, further research is needed to investigate the potential applications of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride in other diseases, such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride involves a series of reactions, including the condensation of 2,3-diaminopyridine with 2,5-dimethyl-1,3-benzodioxole-4-carboxaldehyde, followed by the reaction with thionyl chloride and potassium thiocyanate to obtain the final product.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Several studies have reported that N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. N-1,3-benzodioxol-5-yl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride has also been found to have neuroprotective effects in Alzheimer's and Parkinson's disease by reducing oxidative stress and inflammation.